Cas no 128742-76-7 (Methyl 1-methyl-1H-indole-5-carboxylate)

Methyl 1-methyl-1H-indole-5-carboxylate Properties

Names and Identifiers

• 1-methyl-1H-Indole-5-carboxylic acid methyl ester
• Methyl 1-methyl-1H-indole-5-carboxylate
• Methyl 1-Methylindole-5-carboxylate
• 1-methyl-indole-5-carboxylic acid methyl ester
• Methyl 1-Methyl-5-indolecarboxylate
• 1H-Indole-5-carboxylic acid, 1-methyl-, methyl ester
• VJJMGOYLSMSMCD-UHFFFAOYSA-N
• FCH1169400
• SY022475
• BL010116
• AX8230682
• AB0058516
• Z9438
• ST24025132
• 1-methyl-1H-indole-5-c
• DB-230672
• MFCD11977801
• SCHEMBL108632
• 128742-76-7
• DTXSID80443375
• AKOS015999425
• Methyl1-methyl-1H-indole-5-carboxylate
• CS-0042592
• TS-02670
• A888975
• 1-methyl-1H-indole-5-carboxylic acid methyl ester
• Methyl 1-methylindole-5-carboxylate
• Methyl 1-Methyl-1H-indole-5-carboxylate
• +Expand

• MDL： MFCD11977801
• InChIKey： VJJMGOYLSMSMCD-UHFFFAOYSA-N
• Inchi： 1S/C11H11NO2/c1-12-6-5-8-7-9(11(13)14-2)3-4-10(8)12/h3-7H,1-2H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C2=C(C=1[H])C([H])=C([H])N2C([H])([H])[H])=O

Computed Properties

• Exact Mass: 189.078979g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.078979g/mol
• Monoisotopic Mass: 189.078979g/mol
• Topological Polar Surface Area: 31.2Ų
• Heavy Atom Count: 14
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Boiling Point: 320.2±15.0 °C(Predicted)
• Density: 1.14±0.1 g/cm3(Predicted)

Methyl 1-methyl-1H-indole-5-carboxylate Security Information

• Storage Condition：Sealed in dry,Room Temperature

Methyl 1-methyl-1H-indole-5-carboxylate Customs Data

• HS CODE：2933998090